Cas no 1361757-92-7 (2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid)

• Product Name: 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid
• CAS No: 1361757-92-7
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4923069
• Update Time: 2025-10-28

2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-9-3-1-7(5-10(9)15)13-11(16)4-2-8(17-13)6-12(18)19/h1-5H,6H2,(H,18,19)
• InChI Key： JIISMRMPQUTEMT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=C(CC(=O)O)N=1)F)Cl

Computed Properties

• Exact Mass: 298.992
• Monoisotopic Mass: 298.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2

Additional information on 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid

Comprehensive Overview of 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid (CAS No. 1361757-92-7)

The compound 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid (CAS No. 1361757-92-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dichlorophenyl and fluoropyridine moieties, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in modern scientific advancements.

One of the most searched questions about 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid revolves around its synthetic pathways. The compound is typically synthesized through multi-step organic reactions, involving halogenation and carboxylation processes. Its fluoropyridine core is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a hot topic in 2023-2024 due to its role in improving drug efficacy.

Another area of interest is the applications of 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid in pharmaceutical intermediates. The compound's ability to act as a building block for small molecule inhibitors has been explored in oncology and inflammation research. For instance, its structural analogs have shown promise in targeting specific kinases, a focus area for cancer therapy. This connection to precision medicine and targeted drug delivery makes it a recurring keyword in academic and industrial searches.

From an agrochemical perspective, 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid is investigated for its potential role in developing novel pesticides and herbicides. The dichlorophenyl group is known for its herbicidal activity, while the fluoropyridine moiety contributes to environmental persistence and target specificity. With the global push toward sustainable agriculture, researchers are keen on optimizing such compounds to reduce ecological impact—a trending topic in ESG (Environmental, Social, and Governance) discussions.

The physicochemical properties of CAS No. 1361757-92-7 also attract significant queries. Its solubility, melting point, and stability under various conditions are critical for formulation scientists. Recent studies highlight its compatibility with green chemistry principles, such as using water-based solvents for purification. This aligns with the broader industry shift toward eco-friendly synthesis, a frequently searched term in chemical databases.

In conclusion, 2-(3,4-Dichlorophenyl)-3-fluoropyridine-6-acetic acid represents a versatile compound with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry ensures its prominence in scientific literature. As research progresses, this compound is likely to remain a focal point for advancements in life sciences and material engineering.